Cas no 1494320-19-2 (4-(3,4-dichlorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(3,4-dichlorophenyl)-1,3-oxazolidin-2-one
• CAS No: 1494320-19-2
• MF: C₉H₇Cl₂NO₂
• MW: 232.063380479813
• CID: 6398646
• PubChem ID: 65585128
• Update Time: 2025-05-22

4-(3,4-dichlorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-1,3-oxazolidin-2-one
• 1494320-19-2
• AKOS014923689
• EN300-1985034

• Inchi： 1S/C9H7Cl2NO2/c10-6-2-1-5(3-7(6)11)8-4-14-9(13)12-8/h1-3,8H,4H2,(H,12,13)
• InChI Key： IRSQZOLNVBWCSR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1COC(N1)=O)Cl

Computed Properties

• Exact Mass: 230.9853839g/mol
• Monoisotopic Mass: 230.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(3,4-dichlorophenyl)-1,3-oxazolidin-2-one

4-(3,4-Dichlorophenyl)-1,3-Oxazolidin-2-one: A Comprehensive Overview

The compound 4-(3,4-dichlorophenyl)-1,3-oxazolidin-2-one, identified by the CAS number 1494320-19-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of oxazolidinones, which are widely studied for their versatile applications in drug discovery and materials science. The structure of this compound is characterized by a five-membered ring containing one oxygen atom and two nitrogen atoms, with a dichlorophenyl group attached at the 4-position of the oxazolidinone ring.

Oxazolidinones have been extensively researched due to their unique properties and potential in various fields. Recent studies have highlighted their role as intermediates in the synthesis of bioactive compounds, particularly in the development of antibiotics and antiviral agents. The presence of the dichlorophenyl group in this compound adds to its stability and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

One of the most notable applications of 4-(3,4-dichlorophenyl)-1,3-oxazolidin-2-one is its use as a building block in the synthesis of β-lactam antibiotics. These antibiotics are crucial in treating bacterial infections and have been a focal point of research due to the increasing prevalence of antibiotic resistance. The oxazolidinone core provides a scaffold for the incorporation of various functional groups, enabling the design of novel antibiotic agents with enhanced efficacy and reduced toxicity.

In addition to its role in drug development, this compound has also found applications in materials science. The oxazolidinone ring exhibits interesting mechanical and thermal properties, making it suitable for use in polymer synthesis and advanced materials. Recent advancements in polymer chemistry have leveraged these properties to develop high-performance materials with applications in electronics and aerospace industries.

The synthesis of 4-(3,4-dichlorophenyl)-1,3-oxazolidin-2-one involves a series of well-established organic reactions. The process typically begins with the preparation of an appropriate starting material, followed by cyclization to form the oxazolidinone ring. The introduction of the dichlorophenyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed.

Recent research has focused on optimizing the synthesis of this compound to improve yield and reduce production costs. Novel catalytic methods and green chemistry approaches have been explored to enhance the sustainability of its production processes. These advancements not only contribute to environmental sustainability but also pave the way for large-scale manufacturing of this compound for various industrial applications.

In conclusion, 4-(3,4-dichlorophenyl)-1,3-oxazolidin-2-one (CAS No: 1494320-19-2) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in these fields. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more critical role in advancing modern science and technology.